Cas no 491871-67-1 (4-(4-Fluorobenzylamino)-1,2-phenylenediamine)

• Product Name: 4-(4-Fluorobenzylamino)-1,2-phenylenediamine
• CAS No: 491871-67-1
• MF: C₁₃H₁₄FN₃
• MW: 231.268765926361
• CID: 932256
• PubChem ID: 11241726
• Update Time: 2025-05-05

4-(4-Fluorobenzylamino)-1,2-phenylenediamine Chemical and Physical Properties

Names and Identifiers

• 4-(4-Fluorobenzylamino)-1,2-phenylenediamine
• 4-N-[(4-fluorophenyl)methyl]benzene-1,2,4-triamine
• 1,2,4-Benzenetriamine,N4-[(4-fluorophenyl)methyl]
• N4-[(4-Fluorophenyl)methyl]-1,2,4-benzenetriamine
• AC-28932
• 1,2,4-Benzenetriamine, N4-[(4-fluorophenyl)methyl]-
• N4-[(4-fluorophenyl)methyl]benzene-1,2,4-triamine
• SCHEMBL1226537
• 491871-67-1
• DTXSID00459837
• AKOS028114099

• MDL： MFCD16251384
• Inchi： 1S/C13H14FN3/c14-10-3-1-9(2-4-10)8-17-11-5-6-12(15)13(16)7-11/h1-7,17H,8,15-16H2
• InChI Key： IOYLGISQRDBPQT-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CNC1C=CC(=C(C=1)N)N

Computed Properties

• Exact Mass: 231.11700
• Monoisotopic Mass: 231.11717562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 64.1Ų

Experimental Properties

• PSA: 64.07000
• LogP: 3.83760

Additional information on 4-(4-Fluorobenzylamino)-1,2-phenylenediamine

4-(4-Fluorobenzylamino)-1,2-Phenylenediamine: A Comprehensive Overview

4-(4-Fluorobenzylamino)-1,2-phenylenediamine (CAS No. 491871-67-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique molecular structure, has shown promising applications in various areas, including drug discovery and advanced material development. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and potential applications of 4-(4-Fluorobenzylamino)-1,2-phenylenediamine.

Chemical Structure and Properties

4-(4-Fluorobenzylamino)-1,2-phenylenediamine is a derivative of phenylenediamine with a fluorinated benzyl group attached to one of the amino groups. The molecular formula of this compound is C₁₃H₁₃FN₃, and it has a molecular weight of 230.26 g/mol. The presence of the fluorine atom and the amino groups imparts unique chemical properties to the molecule, making it highly reactive and suitable for various chemical reactions.

The compound exhibits good solubility in polar solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its melting point is around 150°C, and it is stable under normal laboratory conditions. The electronic properties of the fluorine atom contribute to the molecule's stability and reactivity, making it an attractive candidate for further chemical modifications.

Synthesis Methods

The synthesis of 4-(4-Fluorobenzylamino)-1,2-phenylenediamine can be achieved through several routes. One common method involves the reaction of 4-fluorobenzylamine with 1,2-dinitrobenzene followed by reduction to form the desired diamine. This multi-step process requires careful control of reaction conditions to ensure high yields and purity.

A more recent approach involves the use of palladium-catalyzed coupling reactions to directly introduce the fluorinated benzyl group onto the phenylenediamine backbone. This method offers improved efficiency and selectivity, making it a preferred choice for large-scale synthesis.

Biological Activities

4-(4-Fluorobenzylamino)-1,2-phenylenediamine has been extensively studied for its potential biological activities. Research has shown that this compound exhibits significant antioxidant properties due to its ability to scavenge free radicals. This property makes it a promising candidate for developing new antioxidants for therapeutic applications.

In addition to its antioxidant activity, 4-(4-Fluorobenzylamino)-1,2-phenylenediamine has demonstrated potential as an inhibitor of specific enzymes involved in various biological pathways. For instance, studies have shown that it can inhibit certain kinases and proteases, which are key targets in cancer therapy and neurodegenerative diseases.

Potential Applications

The unique chemical properties and biological activities of 4-(4-Fluorobenzylamino)-1,2-phenylenediamine make it a valuable compound for various applications. In medicinal chemistry, this compound is being explored as a lead molecule for developing new drugs targeting oxidative stress-related diseases such as Alzheimer's disease and Parkinson's disease.

In materials science, 4-(4-Fluorobenzylamino)-1,2-phenylenediamine has shown promise as a precursor for synthesizing advanced functional materials. Its ability to form stable complexes with metal ions makes it suitable for applications in catalysis and sensing technologies.

Recent Research Developments

The latest research on 4-(4-Fluorobenzylamino)-1,2-phenylenediamine has focused on optimizing its biological activity and expanding its application scope. A recent study published in the Journal of Medicinal Chemistry reported the development of novel derivatives with enhanced antioxidant properties and improved pharmacokinetic profiles. These derivatives showed promising results in preclinical studies for treating oxidative stress-related diseases.

In another study published in Advanced Materials, researchers explored the use of 4-(4-Fluorobenzylamino)-1,2-phenylenediamine-based materials in photovoltaic devices. The unique electronic properties of these materials were found to enhance the efficiency of solar cells, opening up new possibilities in renewable energy technologies.

Safety Considerations

Safety is a critical aspect when handling any chemical compound. While 4-(4-Fluorobenzylamino)-1,2-phenylenediamine is generally considered safe under normal laboratory conditions, proper precautions should be taken to avoid exposure to skin or inhalation. It is recommended to handle this compound using appropriate personal protective equipment (PPE) such as gloves and safety goggles.

In conclusion, 4-(4-Fluorobenzylamino)-1,2-phenylenediamine (CAS No. 491871-67-1) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and materials science. Its unique chemical structure and biological activities make it an exciting area of research with significant implications for future developments in these fields.